Cas no 185802-22-6 (Amoxicillin Open Ring Methyl Ester)

• Product Name: Amoxicillin Open Ring Methyl Ester
• CAS No: 185802-22-6
• MF: C₁₇H₂₃N₃O₆S
• MW: 397.446023225784
• CID: 4729116
• Update Time: 2025-05-24

Amoxicillin Open Ring Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Amoxicillin Open Ring Methyl Ester

Additional information on Amoxicillin Open Ring Methyl Ester

Recent Advances in the Study of Amoxicillin Open Ring Methyl Ester (185802-22-6)

The compound 185802-22-6, known as Amoxicillin Open Ring Methyl Ester, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, a derivative of the widely used antibiotic amoxicillin, represents a critical intermediate in the synthesis of novel β-lactam antibiotics and other therapeutic agents. Recent studies have focused on its structural properties, synthetic pathways, and potential applications in drug development, particularly in addressing antibiotic resistance.

One of the key findings in recent literature is the improved synthetic methodology for 185802-22-6, which has been optimized to enhance yield and purity. Researchers have reported a novel enzymatic approach that minimizes side reactions and reduces the need for harsh chemical conditions. This advancement is particularly relevant given the growing demand for sustainable and efficient synthetic processes in pharmaceutical manufacturing.

In addition to synthetic improvements, studies have explored the biological activity of Amoxicillin Open Ring Methyl Ester. Preliminary in vitro assays indicate that this compound exhibits moderate antibacterial activity against Gram-positive bacteria, albeit lower than its parent compound, amoxicillin. However, its unique open-ring structure makes it a promising scaffold for the development of new antibiotics with enhanced stability and reduced susceptibility to β-lactamases.

Further investigations have delved into the pharmacokinetic properties of 185802-22-6. Recent pharmacokinetic studies in animal models suggest that the compound has favorable absorption and distribution profiles, though its metabolic stability requires further optimization. These findings underscore the potential of Amoxicillin Open Ring Methyl Ester as a lead compound for the development of next-generation antibiotics.

Another area of interest is the application of 185802-22-6 in combination therapies. Researchers have hypothesized that this compound could synergize with other antibiotics to overcome resistance mechanisms. Early-stage experiments have shown promising results, particularly when combined with β-lactamase inhibitors, highlighting its potential role in combating multidrug-resistant bacterial infections.

In conclusion, the recent research on Amoxicillin Open Ring Methyl Ester (185802-22-6) has provided valuable insights into its synthetic accessibility, biological activity, and therapeutic potential. While challenges remain in optimizing its pharmacokinetic and pharmacodynamic properties, the compound represents a promising avenue for the development of novel antibiotics. Future studies should focus on further elucidating its mechanism of action and exploring its applications in clinical settings.